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Compound of Interest

Compound Name: 5-Indolylboronic acid

Cat. No.: B131104

Essential Safety and Handling Guide for 5-
Indolylboronic Acid

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5-Indolylboronic acid (CAS:
144104-59-6). Adherence to these protocols is essential for ensuring personal safety and
maintaining a compliant laboratory environment.

Hazard Identification and Classification

5-Indolylboronic acid is classified as a hazardous substance.[1] It is crucial to understand its
specific hazards to implement appropriate safety measures. The primary hazards are skin
irritation, serious eye irritation, and respiratory irritation.[2][3][4]

Globally Harmonized System (GHS) Classification:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b131104?utm_src=pdf-interest
https://www.benchchem.com/product/b131104?utm_src=pdf-body
https://www.benchchem.com/product/b131104?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-254835.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/666467
https://www.sigmaaldrich.com/US/en/product/aldrich/666467
https://www.chemscene.com/144104-59-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Hazard Classification Category Hazard Statement

H315: Causes skin irritation[2]

Skin Irritation 2
[3]
o H319: Causes serious eye
Eye Irritation 2A o
irritation[2][3]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[2][3]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when handling 5-Indolylboronic acid.[5] The minimum required PPE is outlined below.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a
risk of splashing.[1][6][7]

Protects eyes from dust
particles and potential
splashes.[5] Direct contact can

cause serious eye irritation.[2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) are required.[5][6]
[8] Gloves should be inspected
before use and changed

immediately if contaminated.[5]

Prevents skin contact, which

can cause irritation.[2][6]

Body Protection

A laboratory coat is required.
For tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the
lab coat.[6] Long pants and
closed-toe shoes are also

mandatory.[5][9]

Protects skin from accidental

spills and contact.[5][6]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
a chemical fume hood, to
avoid inhaling dust.[5][6] If dust
or aerosols are generated, a
NIOSH-approved respirator
(e.g., N95 dust mask) should
be used.[3][5]

Prevents respiratory tract
irritation.[2][6]

Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of 5-Indolylboronic acid.

Step 1: Preparation

o Ensure that a certified chemical fume hood is available and functioning correctly.[6]
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» Verify that an eyewash station and safety shower are readily accessible and unobstructed.[5]

[6]
o Clear the work area of any unnecessary items to prevent clutter and potential contamination.
o Assemble all necessary equipment and reagents before starting the procedure.
Step 2: Donning PPE

o Put on all required personal protective equipment as outlined in the table above before
entering the designated handling area.

Step 3: Handling the Compound

Conduct all manipulations of 5-Indolylboronic acid, especially weighing and transferring the
solid, within a chemical fume hood to minimize inhalation exposure.[5][6]

Avoid generating dust during handling.[1][5] Use a spatula for transfers.[5]

Keep the container tightly closed when not in use to prevent exposure to air and moisture.[1]

[2]

Practice good laboratory hygiene. Do not eat, drink, or smoke in the laboratory.[6]
Step 4: Post-Handling

e Thoroughly clean the work area and any equipment used.

» Remove PPE carefully to avoid cross-contamination.

e Wash hands thoroughly with soap and water after handling is complete, even if gloves were
worn.[5][6]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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o Containment: For small spills, use an inert absorbent material like sand or vermiculite to
contain the spill.[6] Avoid actions that could raise dust.[1]

e Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[1][6]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[6]

e Reporting: Report the spill to the designated laboratory safety personnel.[6]

Disposal Plan

All waste generated from the use of 5-Indolylboronic acid must be treated as hazardous
waste.

o Chemical Waste: Unused or waste 5-Indolylboronic acid should be collected in a
dedicated, properly labeled, and sealed container for hazardous waste disposal.[2][5] Do not
dispose of it down the drain.[2]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, must also be disposed of as hazardous waste
in a sealed and labeled container.[5][6][8]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste.[5] Once decontaminated, the container can
be disposed of according to local regulations.[5]

» Regulatory Compliance: All disposal must be in accordance with applicable regional,
national, and local laws and regulations.[1]
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Workflow for Safe Handling of 5-Indolylboronic Acid
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Caption: Workflow for the safe handling and disposal of 5-Indolylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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